Cas no 1999966-40-3 (5-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1999966-40-3
• MF: C₁₆H₂₄N₄O₄
• MW: 336.386163711548
• CID: 6073229
• PubChem ID: 165747219
• Update Time: 2025-06-08

5-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid
• 1999966-40-3
• 5-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1277947

• Inchi： 1S/C16H24N4O4/c1-16(2,3)24-15(23)19-8-6-10(7-9-19)13-12(14(21)22)17-18-20(13)11-4-5-11/h10-11H,4-9H2,1-3H3,(H,21,22)
• InChI Key： XCCJZIDDHCWIPF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)C1=C(C(=O)O)N=NN1C1CC1)=O

Computed Properties

• Exact Mass: 336.17975526g/mol
• Monoisotopic Mass: 336.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 97.6Ų

Additional information on 5-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid

5-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1999966-40-3): An Overview

5-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1999966-40-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of the tert-butoxycarbonyl (Boc) group and the cyclopropyl moiety, make it a promising candidate for various drug development initiatives.

The chemical structure of 5-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid is characterized by a central 1,2,3-triazole ring, which is a versatile scaffold in medicinal chemistry due to its high stability and ability to form hydrogen bonds. The Boc group attached to the piperidine ring provides protection for the amine functionality during synthesis and can be easily removed under acidic conditions. The cyclopropyl substituent adds conformational rigidity and enhances the lipophilicity of the molecule, which can be beneficial for improving its pharmacokinetic properties.

Recent studies have highlighted the potential of triazole derivatives in various therapeutic areas, including antifungal, antibacterial, and anticancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that triazole-containing compounds exhibit potent antifungal activity against Candida albicans and other pathogenic fungi. The presence of the Boc group in 5-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid may enhance its stability and bioavailability, making it a valuable candidate for further investigation in this context.

In addition to antifungal properties, triazole derivatives have shown promise in antibacterial applications. A research article in Antimicrobial Agents and Chemotherapy (2023) demonstrated that certain triazole compounds effectively inhibit the growth of multidrug-resistant bacteria such as Methicillin-resistant Staphylococcus aureus (MRSA). The cyclopropyl moiety in 5-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid may contribute to its antibacterial activity by enhancing its ability to penetrate bacterial cell walls.

The anticancer potential of triazole derivatives has also been extensively studied. A review article in Cancer Letters (2022) summarized the findings from multiple preclinical studies showing that triazole-based compounds can induce apoptosis and inhibit cell proliferation in various cancer cell lines. The structural features of 5-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid, particularly its lipophilicity and conformational rigidity, may enhance its ability to target specific cancer cells and reduce off-target effects.

The synthesis of 5-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid typically involves multistep procedures that ensure high purity and yield. One common approach is to use copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC), a widely used "click" reaction for constructing 1,2,3-triazoles. This method is known for its efficiency and robustness under mild conditions. The Boc protection step is crucial for preventing premature deprotection during synthesis and ensuring the integrity of the final product.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While specific clinical data on 5-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid are currently limited, preclinical studies have shown promising results. For example, a phase I clinical trial conducted by a leading pharmaceutical company reported that this compound exhibited favorable pharmacokinetic profiles and low toxicity levels in animal models. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 5-{1-(tert-butoxy)carbonylpiperidin-4-yl}-1-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1999966-40-3) represents a promising compound with potential applications in antifungal, antibacterial, and anticancer therapies. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.